Cas no 86404-04-8 (3-O-Ethyl-L-ascorbic acid)

3-O-Ethyl-L-ascorbic acid is a stable, lipid-soluble derivative of L-ascorbic acid (vitamin C), designed to enhance skin penetration and oxidative stability. Its ethyl group at the 3-position improves solubility in cosmetic formulations while retaining the antioxidant and skin-brightening properties of ascorbic acid. This compound is particularly effective in inhibiting melanin production, reducing hyperpigmentation, and protecting against UV-induced oxidative stress. Unlike pure ascorbic acid, it exhibits superior stability in aqueous and lipid-based systems, minimizing degradation. Its compatibility with a wide pH range and formulation ingredients makes it a versatile choice for dermatological and cosmetic applications, particularly in anti-aging and brightening products.
3-O-Ethyl-L-ascorbic acid structure
3-O-Ethyl-L-ascorbic acid structure
Product Name:3-O-Ethyl-L-ascorbic acid
CAS No:86404-04-8
MF:C8H12O6
MW:204.177283287048
MDL:MFCD09261382
CID:60981
PubChem ID:160871287
Update Time:2025-08-05

3-O-Ethyl-L-ascorbic acid Chemical and Physical Properties

Names and Identifiers

    • 3-O-Ethyl-L-ascorbic acid
    • ETHYL ASCORBIC ACID
    • (5r)-5-[(1s)-1,2-dihydroxyethyl]-4-ethoxy-3-hydroxy-5h-furan-2-one
    • 3-O-ETHYLASCORBICACID
    • (5R,1'S)-5-(1,2-Dihydroxy-ethyl)-4-ethoxy-3-hydroxy-5H-furan-2-one
    • (R)-5-((S)-1,2-dihydroxyethyl)-4-ethoxy-3-hydroxyfuran-2(5H)-one
    • (5R)-5-(1,2-dihydroxyethyl)-4-ethoxy-3-hydroxy-2,5-dihydrofuran-2-one
    • (2R)-2-[(1S)-1,2-dihydroxyethyl]-3-ethoxy-4-hydroxy-2H-furan-5-one
    • 3-O-Ethyl Ascorbyl Ether
    • Vc Ethyl Ether
    • Vitamin C Ethyl Ether
    • 3-o-ethyl ascorbic acid
    • 3-O-Ethylascorbic acid
    • L-Ascorbic acid, 3-O-ethyl-
    • 6MW60CB71P
    • 5-(1,2-Dihydroxy-ethyl)-4-ethoxy-3-hydroxy-5H-furan-2-one
    • (5R)-5-[(1S)-1,2-dihydroxyethyl]-4-ethoxy-3-hydroxyfuran-2(5H)-one
    • (5R)-5-((1S)-1,2-Dihydroxyethyl)-4-ethoxy-3-hydroxy-5H-furan-2-one
    • 3-O-Ethyl-L-ascorbicacid
    • A
    • 3-O-Ethyl-L-ascorbic acid (ACI)
    • L-Ascorbic acid 3-O-ethyl ether
    • COS-VCE
    • ENB-VCE
    • VC Ethyl
    • MDL： MFCD09261382
    • Inchi： 1S/C8H12O6/c1-2-13-7-5(11)8(12)14-6(7)4(10)3-9/h4,6,9-11H,2-3H2,1H3/t4-,6+/m0/s1
    • InChI Key： ZGSCRDSBTNQPMS-UJURSFKZSA-N
    • SMILES： [C@H]([C@H]1OC(=O)C(O)=C1OCC)(O)CO

Computed Properties

  • Exact Mass: 204.06300
  • Monoisotopic Mass: 204.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 96.2

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.46
  • Melting Point: 112.0 to 116.0 deg-C
  • Boiling Point: 551.5°C at 760 mmHg
  • Flash Point: 228.5 °C
  • Refractive Index: 1.555
  • PSA: 96.22000
  • LogP: -0.92890
  • Specific Rotation: +40 ~ +45° (c=1, MeOH)

3-O-Ethyl-L-ascorbic acid Security Information

3-O-Ethyl-L-ascorbic acid Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-O-Ethyl-L-ascorbic acid Pricemore >>

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3-O-Ethyl-L-ascorbic acid Production Method

Production Method 1

134-03-2 134-03-2
86404-04-8 86404-04-8
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  24 h, 50 °C
Reference
A simple efficient synthesis and biological evaluation of 3-O-ethylascorbic acid
Tai, Akihiro; et al, Bioscience, 2014, 78(12), 1984-1987

Production Method 2

86404-03-7 86404-03-7
86404-04-8 86404-04-8
Reaction Conditions
1.1 Catalysts: Amberlite IR 120 Solvents: Methanol
Reference
Preparation of 3-O-substituted ascorbic acids
, Japan, , ,

Production Method 3

86404-03-7 86404-03-7
86404-04-8 86404-04-8
Reaction Conditions
Reference
3-O-alkylascorbic acids as free radical quenchers. 3. Protective effect on coronary occlusion-reperfusion induced arrhythmias in anesthetized rats
Nihro, Yasunori; et al, Journal of Medicinal Chemistry, 1992, 35(9), 1618-23

Production Method 4

50-81-7 50-81-7
86404-04-8 86404-04-8
Reaction Conditions
1.1 Catalysts: Triethylamine Solvents: Ethanol ;  rt
1.2 8 min, reflux
Reference
A facile regioselective synthesis of 3-O-ethyl-L-ascorbic acid
Chen, Bing-bing; et al, Huaxue Shijie, 2012, 53(1), 48-51

Production Method 5

50-81-7 50-81-7
86404-04-8 86404-04-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Ethanol ;  1 h, reflux
Reference
Synthesis of 3-O-alkyl-ascorbic acids from L-ascorbic acid in a single step
Kikugawa, Yasuo; et al, Heterocycles, 2005, 66, 579-582

Production Method 6

15042-01-0 15042-01-0
86404-04-8 86404-04-8
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Dimethyl sulfoxide ;  6 h, 313 K
1.2 Reagents: Hydrochloric acid Solvents: Water ;  15 min, reflux
Reference
3-O-Ethyl-L-ascorbic acid
Jin, Shu; et al, Acta Crystallographica, 2008, 64(5),

3-O-Ethyl-L-ascorbic acid Raw materials

3-O-Ethyl-L-ascorbic acid Preparation Products

3-O-Ethyl-L-ascorbic acid Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:86404-04-8)3-O-Ethyl-L-ascorbicacid
Order Number:A10296
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:38
Price ($):258.0
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(CAS:86404-04-8)3-O-Ethyl-L-ascorbic acid
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Quantity:100g;1kg;10kg;25kg
Purity:98%
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:86404-04-8)3-O-Ethyl-L-ascorbic acid
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Purity:99.9%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:86404-04-8)3-O-Ethyl-L-ascorbic acid
Order Number:LE6047;LE18416;LE25940575
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:48
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3-O-Ethyl-L-ascorbic acid Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

3-O-Ethyl-L-ascorbic acid Related Literature

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86404-04-8 (3-O-Ethyl-L-ascorbic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:86404-04-8)3-O-Ethyl-L-ascorbicacid
A10296
Purity:99%
Quantity:500g
Price ($):258.0
Email
Shanghai Joy Biotech Ltd
(CAS:86404-04-8)3-O-Ethyl-L-ascorbic acid
JY024
Purity:98%
Quantity:100g;1kg;10kg;25kg
Price ($):Inquiry
Email